Cas no 2648957-45-1 (6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl fluoride)

• Product Name: 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl fluoride
• CAS No: 2648957-45-1
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 6494410
• PubChem ID: 165904901
• Update Time: 2025-05-20

6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648957-45-1
• EN300-7470033
• 6-(1,3-dioxolan-2-yl)pyridine-3-sulfonyl fluoride
• 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl fluoride

• Inchi： 1S/C8H8FNO4S/c9-15(11,12)6-1-2-7(10-5-6)8-13-3-4-14-8/h1-2,5,8H,3-4H2
• InChI Key： SJXCUIXBYOYXLK-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)C1OCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.9Ų

Additional information on 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl fluoride

6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2648957-45-1, known as 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a sulfonyl fluoride group and a 1,3-dioxolan moiety. The combination of these functional groups renders this compound versatile and valuable in various chemical applications.

Sulfonyl fluoride groups are well-known for their reactivity and utility in organic synthesis. In the case of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride, the sulfonyl fluoride group is strategically positioned on the pyridine ring at the 3-position. This positioning enhances the compound's reactivity, making it an excellent candidate for nucleophilic substitution reactions. The 1,3-dioxolan group, located at the 6-position of the pyridine ring, serves as a protecting group for the hydroxyl functionality during synthesis. This protection is crucial for maintaining the stability and purity of the compound during various synthetic steps.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride. One such method involves the reaction of a suitably substituted pyridine derivative with sulfuryl chloride in the presence of a base. This approach not only ensures high yields but also allows for precise control over the stereochemistry and regiochemistry of the product. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times and improving overall efficiency.

The applications of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride are diverse and span multiple disciplines. In pharmaceutical research, this compound has been employed as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. Additionally, this compound has found utility in materials science as a precursor for advanced polymers and coatings.

One area where 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride has shown particular promise is in drug discovery. Researchers have utilized this compound to develop novel therapeutic agents targeting various disease states. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antiviral activities. These studies highlight the importance of understanding the relationship between chemical structure and biological activity when designing new drugs.

In terms of environmental impact, there is growing interest in developing sustainable methods for synthesizing 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during production. For example, solvent-free reactions or catalytic processes are being explored as eco-friendly alternatives to traditional synthesis methods.

From a structural perspective, 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride exhibits interesting electronic properties due to its conjugated system. The pyridine ring contributes to aromaticity, while the sulfonyl fluoride group introduces electron-withdrawing effects that influence reactivity. These properties make this compound a valuable tool in both academic research and industrial applications.

In conclusion, 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl Fluoride (CAS No. 2648957-45-) stands out as a versatile and valuable chemical entity with wide-ranging applications across multiple fields. Its unique combination of functional groups and structural features positions it as an essential component in modern chemical synthesis and materials development.